Cas no 921508-59-0 (5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide)

5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide structure

921508-59-0 structure

Product Name:5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide

CAS No:921508-59-0

MF:C₂₂H₂₀N₄O₃

MW:388.419204711914

CID:6174679

PubChem ID:41230467

Update Time:2024-01-05

5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide
- 5-methyl-2,4-dioxo-N-phenethyl-3-phenyl-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
- AKOS024628598
- F2204-0021
- 921508-59-0
- 5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
- Inchi： 1S/C22H20N4O3/c1-25-14-17(20(27)23-13-12-15-8-4-2-5-9-15)18-19(25)21(28)26(22(29)24-18)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,23,27)(H,24,29)
- InChI Key： QVRDGBYKKYZQNG-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C(C(NCCC3C=CC=CC=3)=O)=CN2C)NC(N1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 388.15354051g/mol
Monoisotopic Mass: 388.15354051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 628
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 83.4Å²

5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2204-0021-2μmol	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2204-0021-5μmol	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2204-0021-10μmol	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2204-0021-20μmol	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2204-0021-1mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2204-0021-2mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2204-0021-3mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2204-0021-4mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2204-0021-5mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2204-0021-10mg	5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide	921508-59-0	90%+	10mg	$79.0	2023-05-16